N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)isobutyramide

• IUPAC Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-methylpropanamide
• InChI: InChI=1S/C12H13N3O4S/c1-6(2)11(16)14-12-13-10-8(19-3)4-7(15(17)18)5-9(10)20-12/h4-6H,1-3H3,(H,13,14,16)
• InChI Key: TYOWNJINVJUNCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C=C(C=C2S1)[N+](=O)[O-])OC
• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol

Description

N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)isobutyramide, also known as MNBI, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MNBI is a thiazole derivative that has been synthesized through a variety of methods and has been found to have several biochemical and physiological effects on living organisms. In We will also discuss future directions for research on MNBI.

Scientific Research Applications

Synthesis and Application in PET Studies

• The compound N-(4-Methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea, a highly selective inhibitor for glycogen synthase kinase-3beta, was synthesized for cerebral positron emission tomography (PET) studies, highlighting its potential use in brain research and imaging applications (Vasdev et al., 2005).

Antimicrobial Activity

• Imino-4-methoxyphenol thiazole-derived Schiff bases showed moderate activity against bacteria and fungi, indicating potential applications in developing antimicrobial agents (Vinusha et al., 2015).

Photophysical Studies

• A study on thiazole-based fluorophores containing nitro groups explored the influence of regioisomerism on photophysical properties, providing insights into dye design and applications in fluorescence-based technologies (Habenicht et al., 2015).

Synthesis and Antiproliferative Testing

• Research involving the synthesis of lakshminine, a compound structurally related to oxoisoaporphine alkaloids, and its testing for antiproliferative activity against human solid tumor cell lines suggests potential applications in cancer research (Castro-Castillo et al., 2010).